Cas no 63698-54-4 (1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-
• CAS No: 63698-54-4
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 519786
• PubChem ID: 330217
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,5-(4-ethoxy-3,5-dimethoxyphenyl)-
• 5-(4-ethoxy-3,5-dimethoxyphenyl)-3H-1,3,4-oxadiazol-2-one
• AC1L76EV
• NSC317285
• NSC-317285

• Inchi： 1S/C12H14N2O5/c1-4-18-10-8(16-2)5-7(6-9(10)17-3)11-13-14-12(15)19-11/h5-6H,4H2,1-3H3,(H,14,15)
• InChI Key： YDKNUBPLWLNUHK-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(C2=NNC(=O)O2)=CC=1OC)OC

Computed Properties

• Exact Mass: 266.09032
• Monoisotopic Mass: 266.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.33
• Refractive Index: 1.564
• PSA: 78.38
• LogP: 1.85810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes